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Compound of Interest

Compound Name: Quinoline Yellow

Cat. No.: B133950

Introduction

Quinoline Yellow (INS No. 104, Cl Food Yellow 13) is a synthetic food colorant widely used in
beverages, confectionery, and pharmaceuticals.[1][2][3] It is a mixture of sodium salts of the
mono-, di-, and trisulfonated derivatives of 2-(2-quinolyl)-1,3-indandione.[1][4][5] Due to
regulatory requirements and potential health concerns, accurate and reliable analytical
methods for the quantification of Quinoline Yellow and its subsidiary coloring matters in
various matrices are essential. Micellar Electrokinetic Chromatography (MEKC) offers a
powerful analytical tool for this purpose.

MEKC is a hybrid separation technique that combines the principles of capillary electrophoresis
and chromatography.[6][7] It is particularly well-suited for the analysis of both charged and
neutral analytes in a single run.[6][8][9] In MEKC, a surfactant is added to the background
electrolyte at a concentration above its critical micelle concentration (CMC), leading to the
formation of micelles.[7] These micelles act as a pseudo-stationary phase, and the separation
of analytes is based on their differential partitioning between the micelles and the surrounding
aqueous buffer.[6][7]

Principle of MEKC in Quinoline Yellow Analysis

Quinoline Yellow consists of sulfonated anionic compounds. In a typical MEKC setup under
alkaline conditions, a strong electroosmotic flow (EOF) is generated towards the cathode.[7]
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The anionic micelles of a surfactant like sodium dodecyl sulfate (SDS) migrate
electrophoretically towards the anode, against the EOF. The components of Quinoline Yellow,
being anionic, will also migrate towards the anode. Their separation is achieved based on their
hydrophobicity and charge, which governs their interaction with the SDS micelles. More
hydrophobic components will partition more strongly into the micelles and thus have a slower
net migration towards the cathode, resulting in longer migration times.

Experimental Protocol

This protocol provides a starting point for the analysis of Quinoline Yellow in food and
pharmaceutical samples using MEKC. Optimization of specific parameters may be required
depending on the sample matrix and instrumentation.

1. Instrumentation and Materials

o Capillary Electrophoresis (CE) system equipped with a UV-Vis detector.
e Uncoated fused-silica capillary (e.g., 50 um i.d., ~50-70 cm total length).
» Data acquisition and analysis software.

e pH meter.

¢ Analytical balance.

e Micropipettes and vials.

e Syringe filters (0.45 pm).

* Quinoline Yellow analytical standard.

e Sodium dodecyl sulfate (SDS).

e Sodium tetraborate.

» Boric acid.

e Sodium hydroxide.
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Methanol (HPLC grade).
Deionized water (18 MQ-cm).
. Preparation of Solutions

Background Electrolyte (BGE): Prepare a 20 mM sodium tetraborate buffer containing 100
mM SDS. Adjust the pH to 9.2 with a concentrated sodium hydroxide or boric acid solution.
Filter the buffer through a 0.45 um syringe filter before use.

Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Quinoline
Yellow analytical standard in deionized water to prepare a stock solution of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the BGE to obtain concentrations in the desired range (e.g., 1-100

pg/mL).
. Sample Preparation

Liguid Samples (e.g., Beverages): Degas the sample by sonication. Filter an aliquot through
a 0.45 um syringe filter. Dilute the filtered sample with the BGE to a concentration within the
calibration range.

Solid Samples (e.g., Candies, Tablets): Accurately weigh a representative amount of the
homogenized sample. Dissolve the sample in a known volume of deionized water or a
suitable solvent mixture (e.g., water-methanol). Sonicate to ensure complete dissolution.
Centrifuge to remove any insoluble excipients. Filter the supernatant through a 0.45 pm
syringe filter. Dilute the filtered solution with the BGE to a concentration within the calibration
range.

. MEKC Conditions
Capillary: Uncoated fused-silica, 50 um i.d., 60 cm total length (50 cm effective length).

Capillary Conditioning: At the beginning of each day, rinse the capillary with 0.1 M NaOH (10
min), deionized water (10 min), and finally with the BGE (20 min). Between runs, rinse with
the BGE for 2-3 minutes.
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« Injection: Hydrodynamic injection at 50 mbar for 5 seconds.
e Separation Voltage: 25 kV.
e Temperature: 25 °C.

o Detection: UV detection at 280 nm and 411 nm (the absorption maximum for Quinoline
Yellow).

5. Data Analysis

« ldentify the peaks corresponding to the different sulfonated components of Quinoline Yellow
based on their migration times in the standard chromatogram.

» Construct a calibration curve by plotting the peak area of the main component(s) against the
corresponding concentration of the working standard solutions.

e Quantify the amount of Quinoline Yellow in the sample by interpolating the peak area from
the calibration curve.

Data Presentation

The following table summarizes representative quantitative data that could be obtained from a
validated MEKC method for Quinoline Yellow analysis. The values are indicative and may
vary depending on the specific experimental conditions and sample matrix.
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Parameter Value
Migration Time (main peak) 5-10 min
Linearity Range 1-100 pg/mL
Correlation Coefficient (r2) >0.99
Limit of Detection (LOD) 0.2 -1 pg/mL
Limit of Quantification (LOQ) 0.6 - 3 pg/mL
Repeatability (RSD%) <2%
Reproducibility (RSD%) <5%
Recovery 95 - 105%
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Caption: Principle of Micellar Electrokinetic Chromatography.
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Experimental Workflow for Quinoline Yellow Analysis
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Caption: Workflow for Quinoline Yellow analysis by MEKC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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